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Compound of Interest

Compound Name: Cevimeline Hydrochloride Salt

Cat. No.: B3109519 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe and compliant

disposal of Cevimeline Hydrochloride Salt (CAS 107220-28-0). As a potent cholinergic

agonist used in research and development, its handling and disposal require rigorous

adherence to safety protocols and environmental regulations.[1] This document is designed to

equip researchers, scientists, and drug development professionals with the necessary

information to manage this chemical waste stream responsibly, ensuring personnel safety and

regulatory compliance.

Core Principle: Hazard-Aware Disposal
Cevimeline Hydrochloride Salt is not a benign compound. The primary driver for its stringent

disposal protocols is its classification as acutely toxic if swallowed.[2][3][4][5] Understanding its

hazard profile is the first step in appreciating the necessity of a meticulous disposal plan.

Table 1: Hazard Profile of Cevimeline Hydrochloride Salt

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3109519?utm_src=pdf-interest
https://www.benchchem.com/product/b3109519?utm_src=pdf-body
https://www.scbt.com/p/cevimeline-hydrochloride-salt-107220-28-0
https://www.benchchem.com/product/b3109519?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/17802m.pdf
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://www.echemi.com/sds/cevimeline-hydrochloride-hemihydrate-temppid160705010093.html
https://www.benchchem.com/product/b3109519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3109519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Attribute Classification Source

GHS Classification
Acute Toxicity, Oral (Category

3)
[2][3][4]

Signal Word Danger [2][3]

Hazard Statement H301: Toxic if swallowed [2][3][4]

Hazard Pictogram Skull and Crossbones [2][3]

UN Number UN 2811 [2]

Proper Shipping Name

TOXIC SOLID, ORGANIC,

N.O.S. (Cevimeline

hydrochloride)

[2]

Environmental Hazard
Water Hazard Class 1: Slightly

hazardous for water
[2]

This profile mandates that Cevimeline Hydrochloride Salt be treated as a hazardous waste,

subject to strict federal, state, and local regulations. The U.S. Environmental Protection Agency

(EPA), under the Resource Conservation and Recovery Act (RCRA), provides the legal

framework for managing such waste.[6][7]

A critical regulation for all laboratories is the EPA's nationwide ban on the "sewering" (flushing

or drain disposal) of hazardous waste pharmaceuticals, which went into effect in 2019.[8][9]

Therefore, under no circumstances should Cevimeline Hydrochloride Salt or its solutions be

disposed of down the sink. This practice is illegal and poses a risk to aquatic ecosystems.[2][9]

The Disposal Workflow: A Step-by-Step Protocol
The following Standard Operating Procedure (SOP) outlines the lifecycle of Cevimeline
Hydrochloride Salt waste within a laboratory setting, from generation to final pickup. The

fundamental principle is that the generator of the waste is responsible for its safe management

until it is transferred to a licensed disposal facility.[10]

Step 1: Assemble Personal Protective Equipment (PPE)
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Before handling the pure chemical or any waste containing it, ensure proper PPE is worn. The

causality is simple: to prevent accidental ingestion, inhalation, or skin contact.

Eye/Face Protection: Tight-sealing safety goggles.[11]

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat is mandatory.[4]

Step 2: Waste Segregation and Collection
Proper segregation prevents dangerous chemical reactions and simplifies the disposal process

for your institution's Environmental Health & Safety (EHS) department.[12]

Solid Waste: Collect expired or unused pure Cevimeline Hydrochloride Salt, and any

grossly contaminated items like weigh boats or spatulas, directly into a designated

hazardous waste container.

Liquid Waste: Aqueous solutions containing Cevimeline should be collected in a separate,

compatible liquid waste container.

Contaminated Labware: Items with trace contamination (e.g., pipette tips, empty vials,

gloves) should be placed in a designated solid waste container. Do not dispose of these in

the regular trash.[13]

Step 3: Containerization and Labeling
Proper containerization and labeling are not just best practices; they are regulatory

requirements.[7]

Container Selection: Use only appropriate, leak-proof chemical waste containers provided by

your EHS department.[10][12] Ensure the container is compatible with the chemical.

Labeling:

Attach a "Hazardous Waste" label to the container before adding any waste.
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Clearly write the full chemical name: "Cevimeline Hydrochloride Salt." Do not use

abbreviations.

List all constituents, including solvents and their approximate percentages.

Keep the container closed at all times, except when adding waste.[10]

Step 4: Storage in a Satellite Accumulation Area (SAA)
Labs must store hazardous waste in a designated SAA, which is an area at or near the point of

waste generation.[7][10]

Location: The SAA must be under the control of the laboratory personnel.

Containment: Ensure the SAA has secondary containment (such as a spill tray) to capture

any potential leaks.[12]

Volume Limits: Be aware of SAA volume limits. Regulations restrict accumulation to a

maximum of 55 gallons of hazardous waste. For acutely toxic wastes (which may include

Cevimeline depending on local classification), the limit can be as low as one quart.[10]

Step 5: Arrange for Disposal
Hazardous waste must be removed from your lab by trained professionals.

Contact EHS: Once your waste container is full or you have no further need to accumulate

this waste stream, contact your institution's EHS department to schedule a pickup.[10]

Documentation: EHS will manage the necessary waste manifests for transport and final

disposal, which is typically high-temperature incineration at a licensed facility.[14]

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper management of Cevimeline
Hydrochloride Salt waste in a research environment.
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Caption: Disposal workflow for Cevimeline Hydrochloride Salt waste.
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Emergency Procedures: Spills and Contamination
Accidental spills must be managed as a form of hazardous waste disposal.

Evacuate and Alert: Ensure personnel in the immediate area are aware of the spill.

Control and Contain: Prevent the spill from spreading. For solid spills, avoid raising dust.[4]

[11]

PPE: Wear appropriate PPE, including a respirator if warranted, before cleaning up.[4]

Clean-up: Use an appropriate absorbent material for liquids or carefully sweep up solids.[3]

Place all contaminated materials, including cleaning supplies and PPE, into a new

hazardous waste container.

Decontaminate: Clean the spill area thoroughly.[3]

Label and Dispose: Label the container as "Spill Debris containing Cevimeline
Hydrochloride Salt" and manage it through the EHS waste stream.

By adhering to these procedures, you ensure a safe laboratory environment, protect our shared

ecosystem, and maintain full compliance with chemical waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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